Cas no 81843-39-2 (1,3,5-Triazin-2-amine,4-ethenyl-6-(4-methylphenyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4-ethenyl-6-(4-methylphenyl)-
• CAS No: 81843-39-2
• MF: C₁₂H₁₂N₄
• MW: 212.25048160553
• CID: 731114
• PubChem ID: 338903
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4-ethenyl-6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-ethenyl-6-(4-methylphenyl)-
• 4-ethenyl-6-(4-methylphenyl)-1,3,5-triazin-2-amine
• DTXSID00320694
• NSC363622
• 81843-39-2
• NSC-363622

• Inchi： 1S/C12H12N4/c1-3-10-14-11(16-12(13)15-10)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3,(H2,13,14,15,16)
• InChI Key： UOQFFDKTQRPRJM-UHFFFAOYSA-N
• SMILES： N1C(C=C)=NC(N)=NC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 212.106
• Monoisotopic Mass: 212.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 444.8°Cat760mmHg
• Flash Point: 253.1°C
• Refractive Index: 1.648
• PSA: 64.69000
• LogP: 2.65340